7-Fluoro-3-isobutyl-1H-indole

• IUPAC Name: 7-fluoro-3-(2-methylpropyl)-1H-indole
• InChI: InChI=1S/C12H14FN/c1-8(2)6-9-7-14-12-10(9)4-3-5-11(12)13/h3-5,7-8,14H,6H2,1-2H3
• InChI Key: ORIFHVPCFTVENL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CNC2=C1C=CC=C2F
• Molecular Formula: C12H14FN
• Molecular Weight: 191.24 g/mol

Description

“7-Fluoro-3-isobutyl-1H-indole” is a chemical compound with the molecular formula C12H14FN. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science-related research.

Molecular Structure Analysis

The molecular structure of “7-Fluoro-3-isobutyl-1H-indole” consists of a benzopyrrole core, which is a combination of a benzene ring fused with a pyrrole ring. The molecular weight of this compound is 191.24.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-Fluoro-3-isobutyl-1H-indole” are not well documented. The molecular weight is 191.24, but other properties such as density, boiling point, and melting point are not available.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. For instance:
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Synthetic Intermediates and Organic Synthesis

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Biologically Active Compounds

• These compounds have been investigated for their potential in treating:
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Multicomponent Reactions and Heterocyclic Synthesis

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Safety And Hazards

The safety data sheet for a similar compound, “4-Fluoro-3-isobutyl-1H-indole”, suggests that it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided. In case of inhalation, the person should be moved to fresh air and kept comfortable for breathing.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. They are considered “privileged structures” in pharmaceutical chemistry due to their high-affinity binding to many receptors. Therefore, “7-Fluoro-3-isobutyl-1H-indole” could potentially be used in the development of new drugs and therapies.